Cas no 5747-46-6 (11-Morpholino-dibenzo[b,f][1,4]thiazepine)

11-Morpholino-dibenzo[b,f][1,4]thiazepine structure
5747-46-6 structure
Product Name:11-Morpholino-dibenzo[b,f][1,4]thiazepine
CAS No:5747-46-6
MF:C17H16N2OS
MW:296.386742591858
CID:1068856
PubChem ID:125268551
Update Time:2025-04-20

11-Morpholino-dibenzo[b,f][1,4]thiazepine Chemical and Physical Properties

Names and Identifiers

    • 11-Morpholino-dibenzo[b,f][1,4]thiazepine
    • 5-bromo-N-[[2-(difluoromethoxy)phenyl]carbamothioyl]-2-methoxybenzamide
    • Quetiapine IMpurity T (Quetiapine Morpholine IMpurity)
    • Dibenzo[b,f][1,4]thiazepine, 11-(4-morpholinyl)-
    • UNII-O7AT7RKY8M
    • Quetiapine fumarate impurity T [EP]
    • O7AT7RKY8M
    • Dibenzo(b,f)(1,4)thiazepine, 11-(4-morpholinyl)-
    • 11-(Morpholin-4-yl)dibenzo(b,f)(1,4)thiazepine
    • 5747-46-6
    • 11-(Morpholin-4-yl)dibenzo[b,f][1,4]thiazepine
    • Dibenzo[b,f][1,4]thiazepine, 11-(4-morpholinyl)-; Dibenzo[b,f][1,4]thiazepine, 11-morpholino-; Quetiapine Fumarate Imp. T (EP); Quetiapine Fumarate Impurity T; Quetiapine Impurity T
    • QUETIAPINE FUMARATE IMPURITY T [EP IMPURITY]
    • Inchi: 1S/C17H16N2OS/c1-3-7-15-13(5-1)17(19-9-11-20-12-10-19)18-14-6-2-4-8-16(14)21-15/h1-8H,9-12H2
    • InChI Key: KWTXAMKTVXUNSP-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C(C2C=CC=CC1=2)N1CCOCC1

Computed Properties

  • Exact Mass: 429.97989
  • Monoisotopic Mass: 429.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.7A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.573
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.631
  • PSA: 59.59

11-Morpholino-dibenzo[b,f][1,4]thiazepine Security Information

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